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Compound of Interest

3-Bromo-2-
Compound Name:

methylbenzo[b]thiophene

Cat. No.: B082513

An In-depth Technical Guide on 3-Bromo-2-methylbenzo[b]thiophene

This guide provides essential information regarding the chemical properties of 3-Bromo-2-
methylbenzo[b]thiophene, tailored for researchers, scientists, and professionals in drug
development.

Core Compound Data

3-Bromo-2-methylbenzo[b]thiophene is a substituted aromatic heterocyclic compound. The
structural backbone is a benzol[b]thiophene, which consists of a benzene ring fused to a
thiophene ring. In this specific molecule, a bromine atom is attached at the 3-position and a
methyl group at the 2-position of the bicyclic system.

Quantitative Chemical Data

The fundamental molecular properties of 3-Bromo-2-methylbenzo[b]thiophene are
summarized in the table below. This data is critical for stoichiometric calculations in chemical
reactions and for the interpretation of various analytical techniques.
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Property Value Citations
Chemical Formula CoH7BrS [1112][3]
Molecular Weight 227.12 g/mol [1][2]
CAS Number 10243-15-9 [11[2][3]

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the compound’'s name and its
primary molecular identifiers.

3-Bromo-2-methylbenzo[b]thiophene

Chemical Formula Molecular Weight
CoH7BrS 227.12 g/mol

Figure 1. Molecular Identity of 3-Bromo-2-methylbenzo[b]thiophene
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Figure 1. Molecular Identity of 3-Bromo-2-methylbenzo[b]thiophene

This document is intended for an audience with a technical background in chemistry and
pharmacology. The data presented is compiled from publicly available chemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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